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Compound of Interest

Compound Name: TMX-201

Cat. No.: B15611293

This technical support center provides researchers, scientists, and drug development
professionals with guidance on overcoming common solubility and formulation challenges
encountered when working with ONC201. The information is presented in a question-and-
answer format to directly address specific experimental issues.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Formulation for In Vitro Assays

???+ question "My ONC201 is precipitating in my cell culture media. How can | improve its
solubility for in vitro experiments?"”

???+ question "What is the recommended method for preparing an ONC201 stock solution?"
Formulation for In Vivo Studies

??7?+ question "What are the recommended formulations for oral administration of ONC201 in
animal models?"

??7?+ question "Are there established oral formulations of ONC201 for clinical or pediatric use?"
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Quantitative Data on ONC201 Solubility and
Eormulation

] Concentration/S o
Solvent/Vehicle  ONC201 Form . Application Reference
olubility
<55 mg/mL
Dihydrochloride (expressed as General
Water [1]
Salt free-base Reference
equivalent)
Phosphate- . : . : . :
, Dihydrochloride Sulfficient for in Animal Studies
Buffered Saline ) ) [2]
Salt vivo dosing (Oral/IP)
(PBS)
1% Suspension for in ) )
) ) Animal Studies
Methylcellulose + Free Base vivo dosing (e.g., [2]
(Oral Gavage)
0.2% Tween 80 100 mg/kg)
200 mg/mL
Nicotinamide- N (expressed as Pediatric Oral
) Not specified ) [1]
based solution free-base Solution
equivalent)
Soluble (specific
concentration not  In Vitro Stock
DMSO Free Base [3]

detailed in Solution

search results)

Experimental Protocols

Protocol for Preparation of ONC201 Suspension for Oral Gavage in Mice

This protocol is adapted from common practices for administering poorly soluble compounds to
rodents.

Materials:

e ONC201 free base
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o Methylcellulose (e.g., Sigma-Aldrich M0512)

o Tween 80 (e.g., Sigma-Aldrich P1754)

o Sterile deionized water

Procedure:

Prepare the Vehicle (1% Methylcellulose, 0.2% Tween 80): a. Heat approximately one-third
of the final required volume of sterile deionized water to 60-80°C. b. Slowly add the
methylcellulose powder while stirring to wet the particles. c. Add the remaining two-thirds of
the water as cold water (2-8°C) and continue to stir until the methylcellulose is fully
dissolved. The solution should become clear. d. Add Tween 80 to a final concentration of
0.2% and mix thoroughly. e. Store the vehicle at 4°C.

Prepare the ONC201 Suspension: a. Weigh the required amount of ONC201 free base for
your study cohort and desired dose (e.g., 100 mg/kg). b. Place the ONC201 powder in a
sterile mortar or appropriate homogenization vessel. c. Add a small amount of the vehicle
and triturate with a pestle to form a smooth paste. d. Gradually add the remaining vehicle
while continuously mixing to achieve the final desired concentration. e. Ensure the
suspension is homogenous before each administration. Continuous stirring or vortexing may

be necessary.

Visualizations
Signaling Pathway of ONC201
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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